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Compound of Interest

Compound Name: 1-Bromoheptane

Cat. No.: B155011

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1-bromoheptane (CAS
No. 629-04-9), a key intermediate in organic synthesis. Adherence to these guidelines is crucial
for ensuring a safe laboratory environment.

Hazard Identification and Classification

1-Bromoheptane is classified as a flammable liquid and vapor.[1][2][3][4][5][€] It can cause
skin and eye irritation, and inhalation may lead to respiratory tract irritation.[1][4][7][8][9] Vapors
may cause dizziness or suffocation.[1][9] The toxicological properties of this substance have
not been fully investigated, warranting cautious handling.[1]

GHS Classification:

Flammable liquids (Category 3)[2][3][5]

Skin irritation (Category 2)[3][4]

Serious eye irritation (Category 2)[3][4]

Specific target organ toxicity — single exposure (Category 3), Respiratory system[4][10]

Physical and Chemical Properties
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Understanding the physical and chemical properties of 1-bromoheptane is essential for its

safe handling and storage.

Property Value References
Molecular Formula C7H1sBr [2][4]
Molecular Weight 179.10 g/mol [21[31[4]
Appearance .Cok.)rless to slightly yellow (2]

liquid
Boiling Point 180 °C (356 °F) at 760 mmHg  [4][10][12][13][14]
Melting Point -58 °C (-72.4 °F) [4][10][12][13][14]
Flash Point 60 °C (140 °F) [1][9][10][14]
Density 1.14 g/mL at 25 °C [13]
Vapor Density 6.18 (Air = 1.0) [2]
Solubility Insoluble in water. Soluble in [0][1]

common organic solvents.

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling 1-bromoheptane to prevent

exposure.
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Required Personal Protective Equipment

Chemical Safety Goggles
Eye Protection (EN 166 or OSHA 29 CFR 1910.133)

A

Chemical Resistant Gloves
(Inspect before use)

Hand-Protection |

Researcher

Body Protection Flame Retardant Lab Coat

or Impervious Clothing

Respiratory Protection \/
(as needed)

Respirator (if ventilation is inadequate)
(NIOSH/MSHA approved)

Click to download full resolution via product page

Caption: Recommended PPE for handling 1-bromoheptane.

Handling and Storage

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[4]

Ground and bond containers when transferring material to prevent static discharge.[1]

Use non-sparking tools and explosion-proof equipment.[1][4]

Avoid contact with skin, eyes, and clothing.[1][9]

Do not breathe vapors or mist.[1][9]
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e Wash hands thoroughly after handling.[1]

Storage:

e Store in a cool, dry, and well-ventilated area.[1][2]

o Keep containers tightly closed.[1][2]

o Store away from heat, sparks, open flames, and other ignition sources.[1][2][5][15]

o Keep away from incompatible materials such as strong oxidizing agents and strong bases.[1]
[21[5][15]

Accidental Release Measures

In the event of a spill, follow these procedures to minimize hazards.
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Spill Detected

Evacuate unnecessary personnel
Ensure adequate ventilation
Remove all ignition sources

Wear appropriate PPE

Contain spill with inert absorbent material
(e.g., sand, vermiculite)

Collect absorbed material into a
suitable, closed container using
spark-proof tools

Dispose of waste according to
local regulations

Decontaminate the spill area

Spill Cleaned

Click to download full resolution via product page

Caption: Workflow for handling a 1-bromoheptane spill.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b155011?utm_src=pdf-body-img
https://www.benchchem.com/product/b155011?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol for Spill Neutralization:

Evacuation and Ventilation: Immediately evacuate all non-essential personnel from the spill
area. Ensure the area is well-ventilated to disperse vapors.[2][15]

Control Ignition Sources: Remove all sources of ignition, such as open flames, sparks, and
hot surfaces.[1][2][4][15]

Personal Protection: Don appropriate PPE, including chemical-resistant gloves, safety
goggles, a lab coat, and a respirator if ventilation is inadequate.[1][2]

Containment: For small spills, absorb the liquid with an inert material like vermiculite, dry
sand, or earth.[1] Do not use combustible materials.

Collection: Using non-sparking tools, carefully collect the absorbed material and place it into
a suitable, labeled, and closed container for disposal.[1][4]

Decontamination: Clean the spill area thoroughly with soap and water.[2]

Disposal: Dispose of the waste material in accordance with all applicable federal, state, and
local regulations.[2][16]

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.
Experimental Protocols for First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.[1][15]

o Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of soap and
water for at least 15 minutes.[1][2] Seek medical attention if irritation develops or persists.[1]

[2]

 Inhalation: Remove the individual from the exposure area to fresh air immediately.[1][2] If the
person is not breathing, give artificial respiration. If breathing is difficult, administer oxygen.
[1] Seek immediate medical attention.[1][2]
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 Ingestion: Do NOT induce vomiting.[2] If the person is conscious and alert, give 2-4 cupfuls
of milk or water.[1] Never give anything by mouth to an unconscious person.[1][2] Seek
immediate medical attention.[1][2]

Fire-Fighting Measures

1-Bromoheptane is a flammable liquid. Vapors are heavier than air and may travel to a source
of ignition and flash back.[1][9]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1][4][5][15] For large fires, use water spray, fog, or alcohol-resistant foam.[1]

» Unsuitable Extinguishing Media: Do not use a heavy water stream.[15]

o Specific Hazards: During a fire, irritating and toxic gases may be generated, including carbon
monoxide, carbon dioxide, and hydrogen bromide.[1][2] Containers may explode when
heated.[1][4]

» Protective Equipment: Firefighters should wear full protective gear and a self-contained
breathing apparatus (SCBA) in pressure-demand, MSHA/NIOSH (approved or equivalent).

[1](21[4]

Disposal Considerations

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[10] Dispose of 1-bromoheptane and its containers in accordance with local,
regional, and national regulations.[2][10][16] It is recommended to use a licensed professional
waste disposal service.[2][16]

Toxicological Information

The toxicological properties of 1-bromoheptane have not been fully investigated.[1] Limited
data is available:

e Acute Toxicity:

o LD50 Intraperitoneal (mouse): 2,440 mg/kg[2]
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o LC50 Inhalation (mouse): 12,000 mg/m3/2H[1][3]

o Carcinogenicity: Not listed by ACGIH, IARC, NTP, or CA Prop 65.[1] It is not identified as a
probable, possible, or confirmed human carcinogen by IARC.[2][16]

This document is intended as a guide and does not purport to be all-inclusive. Always refer to
the most current Safety Data Sheet (SDS) for 1-bromoheptane before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Bromoheptane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155011#1-bromoheptane-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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